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Compound of Interest

Compound Name: Disperse blue 165:1

Cat. No.: B8796714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

application of C.I. Disperse Blue 165:1 in the thermosol dyeing of polyester fabrics. The

information is intended for laboratory and research settings to ensure reproducible and high-

quality dyeing outcomes.

Overview
The thermosol process is a continuous method for dyeing synthetic fibers, particularly

polyester, with disperse dyes.[1][2] The process involves padding the fabric with a dye

dispersion, followed by drying and then fixing the dye at high temperatures.[1][3] This high-

temperature fixation, typically between 180°C and 220°C, allows the disperse dye to sublime

and diffuse into the amorphous regions of the polyester fibers, resulting in a stable coloration.

[4] Disperse Blue 165:1 is a monoazo disperse dye known for its brilliant blue shade and good

sublimation fastness, making it well-suited for the thermosol process.[5][6] A critical post-

treatment step, known as reduction clearing, is essential to remove unfixed dye from the fiber

surface, thereby significantly improving the wash and rubbing fastness of the final product.[7][8]
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Property Value

C.I. Name Disperse Blue 165

CAS Number 41642-51-7

Molecular Formula C₂₀H₁₉N₇O₃

Molecular Weight 405.41 g/mol

Physical Form Dark blue powder

Source:[5][9]

Typical Fastness Properties of Disperse Blue 165 on
Polyester

Fastness Property ISO Standard Rating

Light (Xenon Arc) 6

Washing (CH) 4-5

Sublimation (CH) 4-5

Rubbing (Wet) 4

Rubbing (Dry) 4

Source:[10]

Experimental Protocols
Materials and Reagents

100% Polyester fabric, pre-scoured and heat-set

Disperse Blue 165:1

Anti-migration agent (e.g., sodium alginate)

Wetting agent
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Dispersing agent

Acetic acid (to adjust pH)

Sodium hydrosulfite (Sodium Dithionite)

Sodium hydroxide

Non-ionic detergent

Equipment
Laboratory padding mangle

Infrared or hot flue dryer

Laboratory thermosol oven

Beakers and graduated cylinders

pH meter

Magnetic stirrer

Washing baths

Thermosol Dyeing Protocol
This protocol outlines the continuous thermosol dyeing process for polyester fabric with

Disperse Blue 165:1.

Step 1: Padding

Prepare the padding liquor with the following recipe:
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Component Concentration Purpose

Disperse Blue 165:1
X g/L (depending on desired

shade)
Colorant

Anti-migration agent 1-5 g/L
Prevents dye migration during

drying

Wetting agent 1-2 g/L
Ensures uniform wetting of the

fabric

Buffer solution q.s. to pH 5.0-6.0
Maintains optimal pH for dye

stability

Source:[11]

Set the temperature of the padding bath to 20-40°C.[11]

Calibrate the padding mangle to achieve a wet pick-up of 60-70%.[11]

Pass the polyester fabric through the padding liquor at a constant speed.

Step 2: Drying

Immediately after padding, dry the fabric at a temperature of 70-90°C.[11]

Infrared drying is recommended to minimize dye migration.[12]

Step 3: Thermofixation

Pass the dried fabric through a thermosol oven.

Set the thermofixation temperature to 180-220°C and the dwell time to 60-90 seconds.[3][12]

The optimal temperature and time will depend on the specific fabric construction and desired

shade depth.

Step 4: Post-Treatment (Reduction Clearing)
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After thermofixation, the fabric must undergo a reduction clearing process to remove surface

dye.[7]

Prepare a reduction clearing bath with the following recipe:

Component Concentration

Sodium Hydrosulfite 2 g/L

Sodium Hydroxide 2 g/L

Non-ionic detergent 1 g/L

Source:[7]

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes.[7]

Thoroughly rinse the fabric with hot water, followed by a cold water rinse.[7]

Neutralize the fabric with a dilute solution of acetic acid (e.g., 1 g/L) at 40°C for 10 minutes.

[7]

Perform a final cold water rinse.[7]

Step 5: Drying

Dry the final fabric at a temperature not exceeding 100°C.[7]
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Caption: Experimental workflow for the thermosol dyeing of polyester with Disperse Blue
165:1.
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Caption: Logical relationships between process parameters and dyeing outcomes in the

thermosol process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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